![molecular formula C18H17F3N2O4 B2929995 3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide CAS No. 1798512-94-3](/img/structure/B2929995.png)
3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide
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Description
3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C18H17F3N2O4 and its molecular weight is 382.339. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
- Anticancer and Anti-5-Lipoxygenase Agents : A study synthesized a series of novel compounds, including derivatives related to the mentioned chemical, for their potential as anticancer and anti-5-lipoxygenase agents. The study focused on their cytotoxic activities against specific cancer cell lines and their ability to inhibit 5-lipoxygenase, an enzyme associated with inflammation and cancer (Rahmouni et al., 2016).
Antifungal Activity
- N-Substituted Pyridinyl Derivatives : Research involving derivatives of the chemical compound showed moderate antifungal activities against several phytopathogenic fungi. This study highlighted the potential of these compounds in agricultural applications, especially in combating fungal infections in crops (Wu et al., 2012).
Novel Compound Synthesis
- Heterocyclic Compounds Containing Pyranopyridine : Another study explored the synthesis of novel heterocyclic compounds, including those containing a pyranopyridine moiety similar to the compound . These compounds were investigated for potential hypertensive activity (Kumar & Mashelker, 2007).
Functionalization Reactions
- Pyrazole-3-Carboxylic Acid Derivatives : A study focused on the functionalization reactions of pyrazole-3-carboxylic acid, a compound related to the chemical , and its derivatives. The research aimed to understand the mechanisms of these reactions and their potential applications in synthesizing novel compounds (Yıldırım et al., 2005).
Pyridinylpyrimidines as Amplifiers
- Amplifiers of Phleomycin : A research paper discussed the synthesis of pyridinylpyrimidines, which have a structural resemblance to the chemical . These compounds were studied for their activity as amplifiers of phleomycin against Escherichia coli, demonstrating their potential in enhancing antibiotic efficacy (Brown & Cowden, 1982).
properties
IUPAC Name |
3-(2-methyl-6-oxopyran-4-yl)oxy-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17F3N2O4/c1-11-8-15(9-16(24)26-11)27-14-6-7-23(10-14)17(25)22-13-4-2-12(3-5-13)18(19,20)21/h2-5,8-9,14H,6-7,10H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQKPTVDHKGCUFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)O1)OC2CCN(C2)C(=O)NC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17F3N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.